![molecular formula C27H24FN3O4S B306431 N-(4-fluorophenyl)-2-(4-{[3-(2-methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide](/img/structure/B306431.png)
N-(4-fluorophenyl)-2-(4-{[3-(2-methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluorophenyl)-2-(4-{[3-(2-methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of thiazolidinediones, which have been shown to have anti-inflammatory, anti-tumor, and anti-diabetic properties. In
Mechanism of Action
The mechanism of action of N-(4-fluorophenyl)-2-(4-{[3-(2-methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide is not fully understood. However, it is believed to work by activating peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates glucose and lipid metabolism. PPARγ activation leads to increased insulin sensitivity and reduced blood glucose levels. In addition, PPARγ activation also leads to the inhibition of pro-inflammatory cytokines, which reduces inflammation in various tissues.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In preclinical studies, this compound has been shown to improve insulin sensitivity and reduce blood glucose levels in animal models of diabetes. In addition, this compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in various tissues. This compound has also been shown to inhibit the growth of cancer cells in preclinical studies.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(4-fluorophenyl)-2-(4-{[3-(2-methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide is its potential use in the treatment of diabetes, inflammatory diseases, and cancer. This compound has been shown to have similar effects to other thiazolidinediones, making it a potential candidate for further development. However, one of the limitations of this compound is its potential toxicity and side effects. Thiazolidinediones have been associated with an increased risk of heart failure and liver toxicity, which may limit their use in some patients.
Future Directions
There are several future directions for the study of N-(4-fluorophenyl)-2-(4-{[3-(2-methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide. One potential direction is the development of more selective PPARγ agonists that have fewer side effects. Another direction is the study of the potential use of this compound in combination therapy with other drugs for the treatment of diabetes, inflammatory diseases, and cancer. In addition, further studies are needed to better understand the mechanism of action of this compound and its potential toxicity and side effects.
Synthesis Methods
The synthesis method of N-(4-fluorophenyl)-2-(4-{[3-(2-methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide involves the reaction of 4-fluoroaniline with 2,4-dichlorophenoxyacetic acid in the presence of sodium hydroxide to form 4-(2,4-dichlorophenoxy)aniline. This intermediate is then reacted with 2-[(2-methoxyethyl)sulfanyl]acetic acid to form 2-(4-(2,4-dichlorophenoxy)phenylthio)acetic acid. This compound is then reacted with thiosemicarbazide to form 2-(4-(2,4-dichlorophenoxy)phenylthio)-N'-(2-methoxyethylidene)hydrazinecarbothioamide. Finally, this compound is reacted with phenyl isocyanate to form this compound.
Scientific Research Applications
N-(4-fluorophenyl)-2-(4-{[3-(2-methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide has been studied for its potential therapeutic applications in various fields of medicine. One of the most promising areas of research is in the treatment of diabetes. Thiazolidinediones have been shown to improve insulin sensitivity and reduce blood glucose levels in patients with type 2 diabetes. This compound has shown similar effects in preclinical studies, making it a potential candidate for the treatment of diabetes.
In addition to its potential use in diabetes treatment, this compound has also been studied for its anti-inflammatory and anti-tumor properties. Thiazolidinediones have been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in various tissues. In preclinical studies, this compound has demonstrated similar effects, making it a potential candidate for the treatment of inflammatory diseases and cancer.
properties
Molecular Formula |
C27H24FN3O4S |
---|---|
Molecular Weight |
505.6 g/mol |
IUPAC Name |
N-(4-fluorophenyl)-2-[4-[(Z)-[3-(2-methoxyethyl)-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetamide |
InChI |
InChI=1S/C27H24FN3O4S/c1-34-16-15-31-26(33)24(36-27(31)30-21-5-3-2-4-6-21)17-19-7-13-23(14-8-19)35-18-25(32)29-22-11-9-20(28)10-12-22/h2-14,17H,15-16,18H2,1H3,(H,29,32)/b24-17-,30-27? |
InChI Key |
XFKDFZDYZFFQOX-ZEAYLUBASA-N |
Isomeric SMILES |
COCCN1C(=O)/C(=C/C2=CC=C(C=C2)OCC(=O)NC3=CC=C(C=C3)F)/SC1=NC4=CC=CC=C4 |
SMILES |
COCCN1C(=O)C(=CC2=CC=C(C=C2)OCC(=O)NC3=CC=C(C=C3)F)SC1=NC4=CC=CC=C4 |
Canonical SMILES |
COCCN1C(=O)C(=CC2=CC=C(C=C2)OCC(=O)NC3=CC=C(C=C3)F)SC1=NC4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.